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Compound of Interest

Compound Name: (+)-Tetraphos

Cat. No.: B15798893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Tetraphos, a chiral phosphine ligand, holds significance in the field of asymmetric catalysis.

This technical guide provides a comprehensive overview of its known properties, including its

chemical identity and characteristics. While detailed experimental protocols and biological

activity data remain limited in publicly accessible literature, this document consolidates the

available information to serve as a foundational resource for researchers in chemistry and drug

development.

Chemical Identity and Properties
(+)-Tetraphos is chemically identified with the CAS Number 162872-01-7. It is a chiral

phosphine ligand recognized for its potential in inducing enantioselectivity in chemical

reactions.[1]

Table 1: Chemical and Physical Properties of (+)-Tetraphos
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Property Value Source

CAS Number 162872-01-7 [1]

Molecular Formula C12H30P4 [1]

Molecular Weight 298.26 g/mol [1]

Description

A chiral phosphine ligand with

strong enantioselectivity, used

in asymmetric catalysis and

fine chemical synthesis.

[1]

Calculated PSA 54.36 Å² LookChem

Calculated LogP 4.69280 LookChem

Note: Experimental data for properties such as melting point, boiling point, and solubility are

not readily available in the reviewed literature.

It is important to distinguish (+)-Tetraphos (CAS 162872-01-7) from other compounds that may

share the "tetraphos" name but have different structures and CAS numbers. For instance, the

linear tetraphosphine ligand 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane has a

different CAS number (23582-04-9) and molecular formula (C42H42P4).[2][3] Similarly,

"tetraphosphorus" (P4) is an entirely different chemical entity.[4][5]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of (+)-Tetraphos with CAS

number 162872-01-7 are not extensively documented in readily accessible scientific journals.

Chemical suppliers list the compound, indicating its availability for research purposes. The

general synthesis of chiral phosphine ligands often involves multi-step procedures, including

the use of chiral precursors and reactions with phosphine-containing reagents.[5][6]

Applications in Asymmetric Catalysis
(+)-Tetraphos is categorized as a chiral phosphine ligand for use in asymmetric catalysis.[1]

Such ligands are crucial in modern organic synthesis and drug development for their ability to
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control the stereochemical outcome of a reaction, leading to the selective formation of a

desired enantiomer of a chiral molecule.[7][8]

Chiral phosphine ligands are widely employed in various transition metal-catalyzed reactions,

including:

Asymmetric Hydrogenation: The reduction of prochiral olefins, ketones, and imines to

produce chiral alkanes, alcohols, and amines, respectively.

Asymmetric Allylic Alkylation: The enantioselective formation of carbon-carbon bonds.

Cross-Coupling Reactions: The formation of carbon-carbon and carbon-heteroatom bonds

with stereochemical control.[9]

While the potential applications of (+)-Tetraphos lie within these areas, specific experimental

protocols detailing its use, including catalyst preparation, reaction conditions, substrate scope,

and enantiomeric excess (ee) values achieved, are not currently available in the public domain.

Diagram 1: General Workflow for Asymmetric Catalysis
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Caption: A generalized workflow illustrating the key stages in an asymmetric catalytic process

utilizing a chiral ligand like (+)-Tetraphos.

Biological Activity and Signaling Pathways
There is currently no scientific literature available that describes any biological activity or

involvement in signaling pathways for (+)-Tetraphos (CAS 162872-01-7). The primary

application of such synthetic chiral phosphine ligands is in chemical synthesis rather than as

biologically active agents themselves.

While some metal complexes containing phosphine ligands have been investigated for their

biological properties, including potential anticancer or antimicrobial activities, this is a distinct
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area of research and does not directly pertain to the biological effects of the free ligand (+)-
Tetraphos.[4][10] The role of chiral phosphine ligands in drug development is primarily as tools

to synthesize enantiomerically pure pharmaceutical compounds.[7]

Conclusion
(+)-Tetraphos (CAS 162872-01-7) is a chiral phosphine ligand with established utility in the

field of asymmetric catalysis. While its fundamental chemical identity is known, a

comprehensive understanding of its physical properties, specific catalytic applications with

detailed protocols, and any potential biological interactions is hampered by the limited

availability of public data. This guide serves as a starting point for researchers, highlighting the

current knowledge and identifying areas where further investigation is required to fully exploit

the potential of this ligand in synthetic chemistry and drug discovery. Researchers are

encouraged to consult chemical supplier databases for availability and to perform detailed

literature searches in specialized chemical databases for any newly published data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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